Cas no 880640-87-9 (Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-)

Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]- structure
880640-87-9 structure
Product Name:Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
CAS No:880640-87-9
MF:C16H18S
MW:242.379123210907
CID:646719
PubChem ID:22087472
Update Time:2025-04-19

Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
    • 1-methyl-4-(2-propan-2-ylphenyl)sulfanylbenzene
    • 1-[(4-Methylphenyl)sulfanyl]-2-(propan-2-yl)benzene
    • DTXSID90622356
    • 880640-87-9
    • SCHEMBL5318161
    • Inchi: 1S/C16H18S/c1-12(2)15-6-4-5-7-16(15)17-14-10-8-13(3)9-11-14/h4-12H,1-3H3
    • InChI Key: ZLNNEZDNLYUUGT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 242.11292175g/mol
  • Monoisotopic Mass: 242.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 25.3Ų
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